![molecular formula C11H8O3 B3048621 8-Hydroxy-1-naphthoic acid CAS No. 1769-88-6](/img/structure/B3048621.png)
8-Hydroxy-1-naphthoic acid
Overview
Description
8-Hydroxy-1-naphthoic acid is a compound that reacts with nucleophilic reagents to give a variety of 8-hydroxy-1-naphthoyl compounds . An intramolecular hydrogen bond unites the hydroxy- and carbonyl functions and strongly affects ultraviolet and visible spectra .
Synthesis Analysis
The lactone of this compound reacts with nucleophilic reagents to give a variety of 8-hydroxy-1-naphthoyl compounds . In a study, it was found that CYP199A2, a bacterial P450 from Rhodopseudomonas palustris, oxidized 2-naphthoic acid to 7- and 8-hydroxy-2-naphthoic acids .Molecular Structure Analysis
The molecular formula of 1-hydroxy naphthoic acid is C11H10O3 . It has an average mass of 190.195 Da and a monoisotopic mass of 190.062988 Da .Chemical Reactions Analysis
The lactone of this compound reacts with nucleophilic reagents to give a variety of 8-hydroxy-1-naphthoyl compounds . These compounds have an intramolecular hydrogen bond that unites the hydroxy- and carbonyl functions and strongly affects ultraviolet and visible spectra .Physical And Chemical Properties Analysis
The lactone of this compound reacts with nucleophilic reagents to give a variety of 8-hydroxy-1-naphthoyl compounds . These compounds have an intramolecular hydrogen bond that unites the hydroxy- and carbonyl functions and strongly affects ultraviolet and visible spectra .Scientific Research Applications
Chemical Reactions and Spectral Properties
8-Hydroxy-1-naphthoic acid is notable for its interactions with various nucleophilic reagents, leading to a range of 8-hydroxy-1-naphthoyl compounds. These compounds exhibit unique spectral characteristics, particularly in ultraviolet and visible spectra, which are significantly influenced by intramolecular hydrogen bonding. These properties are altered in non-basic solvents, underscoring the compound's sensitivity to its chemical environment (Packer & Smith, 1967).
Hydrolysis Mechanism
The hydrolysis of alkyl 8-hydroxy-1-naphthoates, particularly in specific solvent conditions, involves a mechanism indicative of intramolecular catalysis. This phenomenon can occur via general base or specific base pathways, highlighting the complex interactions within the molecule under different conditions (Bowden, Law, & Ranson, 1978).
Pharmaceutical Applications
In the pharmaceutical industry, 1-hydroxy-2-naphthoic acid, a structurally related compound, is utilized in the preparation of pharmaceutical salts, particularly in co-crystal formation. This showcases the potential pharmaceutical applications of hydroxynaphthoic acid derivatives, including this compound (Zhang, Li, & Mei, 2015).
Analytical Chemistry
In analytical chemistry, certain derivatives of hydroxynaphthoic acid, such as 1-hydroxy-4-sulpho-2-naphthoic acid, have been developed as spectrophotometric reagents for the determination of iron. This demonstrates the compound's potential utility in analytical applications, providing sensitive and accurate measurements (Lajunen & Aitta, 1981).
Photophysics
The photophysical properties of hydroxynaphthoic acids, including their absorption and fluorescence spectra, have been extensively studied. These properties are significantly influenced by the presence of intramolecular hydrogen bonds, which play a crucial role in the acid's photophysical behavior (Schulman & Kovi, 1973).
Synthesis and Production
The synthesis of hydroxynaphthoic acids, including processes and conditions that optimize their production, has been a focus of research. Studies on optimal reaction conditions, such as temperature and pressure, highlight the practical aspects of producing these compounds with high purity and yield (Jiang Ting-shun, 2008).
Mechanism of Action
Target of Action
8-Hydroxy-1-naphthoic acid primarily targets the monoamine oxidase (MAO) and cholinesterase (ChE) enzymes . These enzymes play a crucial role in the regulation of neurotransmitters, which are chemicals responsible for transmitting signals in the body. MAO is involved in the breakdown of monoamines, including neurotransmitters such as dopamine and serotonin. ChE, on the other hand, is responsible for the hydrolysis of the neurotransmitter acetylcholine.
Mode of Action
The compound interacts with its targets in a competitive and reversible manner . This means that it competes with the substrate (the molecule upon which an enzyme acts) for the active site of the enzyme. When this compound binds to the active site, it prevents the substrate from binding, thereby inhibiting the enzyme’s activity. This inhibition is reversible, meaning the compound can detach from the enzyme, allowing the substrate to bind again.
Biochemical Pathways
The biochemical pathways affected by this compound are those involving the metabolism of monoamines and acetylcholine . By inhibiting MAO and ChE, the compound can potentially affect the levels of various neurotransmitters in the body, leading to downstream effects on neurological functions. For instance, inhibition of MAO can lead to increased levels of monoamine neurotransmitters, which can have various effects depending on the specific neurotransmitter and its function in the body.
Pharmacokinetics
It’s known that the compound’s lactone reacts with nucleophilic reagents, which could potentially influence its bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its inhibitory effects on MAO and ChE. By inhibiting these enzymes, the compound can affect the levels of various neurotransmitters in the body, potentially leading to changes in neurological functions .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s interaction with its targets can be affected by the pH and temperature of its environment. Additionally, the presence of other molecules can influence the compound’s action. For example, the presence of nucleophilic reagents can react with the compound’s lactone, potentially affecting its bioavailability .
Safety and Hazards
Future Directions
Microbial degradation of naphthalene and substituted naphthalenes has been studied for bioremediation . The soil isolate Stenotrophomonas maltophilia CSV89 has been reported to metabolize 1-naphthoic acid as a carbon source . This suggests potential future directions in the use of 8-Hydroxy-1-naphthoic acid in bioremediation efforts .
properties
IUPAC Name |
8-hydroxynaphthalene-1-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O3/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13)14/h1-6,12H,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHOOSJLGRQTMFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)C(=O)O)C(=CC=C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30344621 | |
Record name | 8-Hydroxy-1-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30344621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1769-88-6 | |
Record name | 8-Hydroxy-1-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30344621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-hydroxynaphthalene-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.